Cas no 2138549-35-4 (N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide)

• Product Name: N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide
• CAS No: 2138549-35-4
• MF: C₉H₁₈F₃N₃O
• MW: 241.253932476044
• CID: 5814471
• PubChem ID: 165949835
• Update Time: 2025-06-25

N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide
• 2138549-35-4
• N-ethyl-2-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}acetamide
• EN300-1179153

• Inchi： 1S/C9H18F3N3O/c1-3-14-8(16)6-15(5-4-13-2)7-9(10,11)12/h13H,3-7H2,1-2H3,(H,14,16)
• InChI Key： ZRDITEKMNDAUEZ-UHFFFAOYSA-N
• SMILES： FC(CN(CC(NCC)=O)CCNC)(F)F

Computed Properties

• Exact Mass: 241.14019669g/mol
• Monoisotopic Mass: 241.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.4Ų

Additional information on N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide

Professional Introduction to N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide (CAS No. 2138549-35-4)

N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2138549-35-4, represents a pinnacle of molecular design aimed at enhancing therapeutic efficacy and selectivity. The intricate structure of this molecule, featuring multiple functional groups, makes it a promising candidate for further exploration in drug development.

The chemical structure of N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide is characterized by its amide backbone, which is a common motif in bioactive molecules. The presence of N-ethyl and acetamide moieties contributes to its solubility and stability under various conditions, making it suitable for both in vitro and in vivo applications. Furthermore, the incorporation of a methylamino group and a (2,2,2-trifluoroethyl)amino side chain introduces unique electronic and steric properties that can be exploited for targeted interactions with biological targets.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The (2,2,2-trifluoroethyl)amino group in N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide is a prime example of how fluorine atoms can be strategically positioned to modulate the pharmacokinetic profile of a drug candidate. Studies have shown that fluorine substitution can lead to improved pharmacological properties, including increased bioavailability and reduced susceptibility to enzymatic degradation.

The pharmaceutical industry has been particularly interested in amine-containing compounds due to their role as key pharmacophores in numerous therapeutic agents. The presence of multiple amine groups in N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide suggests potential interactions with various biological targets such as enzymes and receptors. This compound's ability to engage with multiple sites on a target molecule could lead to synergistic effects, enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between small molecules like N-ethyl-2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetamide and their biological targets with remarkable accuracy. These computational studies have provided valuable insights into the structural features that contribute to the compound's potency and selectivity. For instance, molecular dynamics simulations have revealed that the methylamino group plays a crucial role in stabilizing the compound's binding orientation within the active site of its target protein.

In addition to its potential as a standalone therapeutic agent, N-ethyl-2-{...}acetamide may also serve as a building block for more complex drug candidates. Its versatile structure allows for modifications at various positions, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

The synthesis of N-ethy...-...}acetamide presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and regioselectivity is paramount to ensure high yields and purity. Recent methodologies involving transition metal-catalyzed reactions have shown promise in facilitating the construction of complex amine-containing scaffolds efficiently. These advances have made it feasible to explore more intricate derivatives of this compound.

The biological activity of N-ethy...-...}acetamide has been preliminarily investigated in several preclinical studies. Initial results suggest that this compound exhibits notable activity against certain disease-related targets, making it a compelling candidate for further development. However, more comprehensive studies are needed to fully elucidate its mechanism of action and assess its safety profile. These investigations will be critical in determining whether this compound can progress into clinical trials.

The impact of fluorinated compounds on modern drug design cannot be overstated. The unique properties imparted by fluorine atoms continue to drive innovation in pharmaceutical research. N-Ethyl-...-}acetamide stands as an example of how strategic incorporation of fluorine can enhance the pharmacological properties of a molecule. Future research will likely focus on optimizing fluorine substitution patterns to achieve maximum therapeutic benefit.

In conclusion, N-ethy...-}acetamide (CAS No.2138549-35-4) represents a significant advancement in the field of medicinal chemistry. Its complex structure and multifaceted functional groups make it a versatile tool for drug development. With ongoing research aimed at uncovering its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.